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Compound of Interest

Compound Name: 2-Methoxy-5-nitropyridin-4-amine

Cat. No.: B188275 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Properties of 2-Methoxy-5-nitropyridin-4-amine
2-Methoxy-5-nitropyridin-4-amine, also known as 4-Amino-2-methoxy-5-nitropyridine, is a

heterocyclic organic compound. It serves as a crucial intermediate in the synthesis of a variety

of pharmaceutical and agrochemical compounds.[1][2] Its chemical structure, featuring a

pyridine ring substituted with methoxy, nitro, and amino groups, makes it a versatile building

block in medicinal chemistry.

Physicochemical Properties
A summary of the available quantitative data for 2-Methoxy-5-nitropyridin-4-amine is

presented in Table 1. While some physical properties have been predicted, experimentally

determined values for melting point and specific solubility are not readily available in the public

domain.
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Property Value Source

Molecular Formula C₆H₇N₃O₃ [2]

Molecular Weight 169.14 g/mol [2]

Appearance Light brown solid [2]

CAS Number 127356-38-1 [2]

Purity ≥ 95% (HPLC) [2]

Predicted Boiling Point 370.3 ± 37.0 °C [3]

Predicted Density 1.400 ± 0.06 g/cm³ [3]

Storage Conditions 0-8°C [2]

Spectral Data
Detailed experimental spectral data (¹H NMR, ¹³C NMR, IR) for 2-Methoxy-5-nitropyridin-4-
amine are not widely available in published literature. Researchers interested in this compound

would need to perform their own spectral analysis for characterization.

Synthesis and Experimental Protocols
A detailed, publicly available experimental protocol for the specific synthesis of 2-Methoxy-5-
nitropyridin-4-amine is scarce. However, based on the synthesis of structurally related

compounds, a plausible synthetic route can be proposed. The general strategies often involve

nucleophilic aromatic substitution reactions on a substituted pyridine ring or the reduction of a

nitro group.

Generalized Synthetic Approach
A potential synthetic pathway could involve the following conceptual steps, as illustrated in the

diagram below. This is a generalized representation and would require optimization of reaction

conditions, reagents, and purification methods.
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Generalized Synthetic Pathway for 2-Methoxy-5-nitropyridin-4-amine

Starting Material
(e.g., Dichloronitropyridine)

Methoxylation
(e.g., Sodium Methoxide)

Step 1

Amination
(e.g., Ammonia or Amine Source)

Step 2

Final Product
2-Methoxy-5-nitropyridin-4-amine

Purification

Role of 2-Methoxy-5-nitropyridin-4-amine in Kinase Inhibitor Development

2-Methoxy-5-nitropyridin-4-amine
(Building Block)

Chemical Synthesis
(Multi-step reactions)

Lead Compound
(Kinase Inhibitor Candidate)

Preclinical Studies
(In vitro and in vivo testing)

Clinical Trials
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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